2-Hydroxy Imipramine beta-D-Glucuronide
2-Hydroxy Imipramine beta-D-Glucuronide
2-Hydroxy-imipramine glucuronide is a dibenzooxazepine.
Brand Name:
Vulcanchem
CAS No.:
54190-76-0
VCID:
VC0023153
InChI:
InChI=1S/C25H32N2O7/c1-26(2)12-5-13-27-18-7-4-3-6-15(18)8-9-16-14-17(10-11-19(16)27)33-25-22(30)20(28)21(29)23(34-25)24(31)32/h3-4,6-7,10-11,14,20-23,25,28-30H,5,8-9,12-13H2,1-2H3,(H,31,32)/t20-,21-,22+,23-,25+/m0/s1
SMILES:
CN(C)CCCN1C2=C(CCC3=CC=CC=C31)C=C(C=C2)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C25H32N2O7
Molecular Weight:
472.5 g/mol
2-Hydroxy Imipramine beta-D-Glucuronide
CAS No.: 54190-76-0
Cat. No.: VC0023153
Molecular Formula: C25H32N2O7
Molecular Weight: 472.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Hydroxy-imipramine glucuronide is a dibenzooxazepine. |
|---|---|
| CAS No. | 54190-76-0 |
| Molecular Formula | C25H32N2O7 |
| Molecular Weight | 472.5 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[[11-[3-(dimethylamino)propyl]-5,6-dihydrobenzo[b][1]benzazepin-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C25H32N2O7/c1-26(2)12-5-13-27-18-7-4-3-6-15(18)8-9-16-14-17(10-11-19(16)27)33-25-22(30)20(28)21(29)23(34-25)24(31)32/h3-4,6-7,10-11,14,20-23,25,28-30H,5,8-9,12-13H2,1-2H3,(H,31,32)/t20-,21-,22+,23-,25+/m0/s1 |
| Standard InChI Key | CBEJFHYWZSCYSD-LYVDORBWSA-N |
| Isomeric SMILES | CN(C)CCCN1C2=C(CCC3=CC=CC=C31)C=C(C=C2)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O |
| SMILES | CN(C)CCCN1C2=C(CCC3=CC=CC=C31)C=C(C=C2)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| Canonical SMILES | CN(C)CCCN1C2=C(CCC3=CC=CC=C31)C=C(C=C2)OC4C(C(C(C(O4)C(=O)O)O)O)O |
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